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The MRL Data Gap Process

Addressing MRL data gaps is a formal process often triggered by regulatory reviews. The following table

summarizes the key components based on a case study for the pesticide spinetoram [1].

Process
Stage

Description Key Outcome/Consideration

Identification Regulatory review (e.g., EFSA's
Article 12 review) identifies

unavailable data [1].

Data gaps lead to "tentative MRLs" with
footnotes specifying required confirmatory data

[1].

Data
Submission

An applicant (e.g., a company)

submits confirmatory data to
address the gaps [1].

Data often includes new or validated analytical

methods for different commodity groups [1].

Assessment Competent authorities evaluate the
submitted data against regulatory

guidance [1].

A common issue is incomplete demonstration of
extraction efficiency for analytical methods

[1].

Resolution Data gaps are closed if the

submission is satisfactory, and
tentative MRLs are confirmed [1].

Changes in context (e.g., expiration of a

substance's approval) can make some data
gaps obsolete [1].
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Good Agricultural Practice (GAP) Comparison

For establishing or using an MRL, the concept of Good Agricultural Practice (GAP) is fundamental. When

a new use for a pesticide is proposed, its GAP must be compared to the GAP that the existing MRL is based

on [2].

The principle is to determine if the new GAP is similar, more critical, or less critical than the reference

GAP. A GAP is considered more critical if it could lead to higher residue levels. The key parameters for

comparison are [2]:

Application rate: Rates differing by more than 25% are not similar.

Pre-harvest interval (PHI): Intervals differing by more than 25% are not similar.
Number of treatments: The effect on residue diminishes for later applications unless the compound

is persistent.
Formulation type: Common types like EC, WP, SC, etc., are generally considered similar.

If two or more critical parameters deviate simultaneously, the GAPs are no longer considered similar, and the

trial data may not be comparable [2].

Workflow for Addressing MRL Data Gaps

The diagram below outlines the general workflow for resolving an MRL data gap, from its identification to

the final regulatory decision.
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A Note on Analytical Methods

A recurring challenge in addressing MRL data gaps is the validation of analytical methods. Regulatory

assessments often find that the extraction efficiency of methods has not been satisfactorily addressed, which

remains a source of uncertainty [1]. Advanced techniques like LC-MS/MS and GC-MS/MS are typically

used for multi-residue analysis due to their high sensitivity and specificity [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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